4-Nitro-3-fluoro-N-thiazol-2-yl-benzamide

• Molecular Formula: C10H6FN3O3S
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 3-fluoro-4-nitro-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C10H6FN3O3S/c11-7-5-6(1-2-8(7)14(16)17)9(15)13-10-12-3-4-18-10/h1-5H,(H,12,13,15)
• InChI Key: NHOHWFKOXBMGTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NC2=NC=CS2)F)[N+](=O)[O-]

Description

4-Nitro-3-fluoro-N-thiazol-2-yl-benzamide is a useful research compound. Its molecular formula is C10H6FN3O3S and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Nitro-3-fluoro benzoic acid (535 mmol) was dissolved in toluene (500 mL) and tetrahydrofuran (THF) (75 mL). SOCl2 (930 mmol) was added and the mixture was heated at 65° C. for 5 h. The reaction mixture was cooled and the solvent removed by evaporation. The residue was re-dissolved in 1,2-dichloroethane. This solution was added dropwise to a suspension of 2-aminothiazole (480 mmol) and DIPEA (370 mmol) in 1,2-dichloroethane (1 L) with mechanical stirring, while the temperature was kept at 45° C. Upon complete addition the reaction mixture was heated at 60° C. for 1.5 h, then allowed to cool to room temperature and stirred over night. The reaction mixture was filtered, the solids were washed with 1,2-dichloroethane and dried in vacuo to give 4-nitro-3-fluoro-N-thiazol-2-yl-benzamide.